Cas no 16895-64-0 (17a-Hydroxy-19-norpregn-4-ene-3,20-dione)

• Product Name: 17a-Hydroxy-19-norpregn-4-ene-3,20-dione
• CAS No: 16895-64-0
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 50579
• PubChem ID: 12922798
• Update Time: 2025-04-18

17a-Hydroxy-19-norpregn-4-ene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 17a-Hydroxy-19-norpregn-4-ene-3,20-dione
• 17-Hydroxy-19-nor-17a-pregn-4-ene-3,20-dione
• 17-Hydroxy-19-nor-17a-pregn-4-ene-3,20-dione; 19-NORPREGN-4-ENE-3,20-DINE,17α-HYDROXY; (17alpha)-17-acetyl-17-hydroxyestr-4-en-3-one
• 19-NORPREGN-4-ENE-3,20-DINE,17α-HYDROXY
• (1S,3aS,3bR,9aR,9bS,11aS)-1-acetyl-1-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• (8R,9S,10R,13S,14S,17S)-17-acetyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 16895-64-0
• SCHEMBL19834940

• Inchi： 1S/C20H28O3/c1-12(21)20(23)10-8-18-17-5-3-13-11-14(22)4-6-15(13)16(17)7-9-19(18,20)2/h11,15-18,23H,3-10H2,1-2H3/t15-,16+,17+,18-,19-,20+/m0/s1
• InChI Key： GTFUITFQDGVJSK-JBKQDOAHSA-N
• SMILES： O[C@@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 316.204
• Monoisotopic Mass: 316.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.17
• Boiling Point: 484.9°Cat760mmHg
• Flash Point: 261.2°C
• Refractive Index: 1.564
• PSA: 54.37000
• LogP: 3.44830